Cas no 896278-54-9 (N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896278-54-9
• MF: C₂₂H₂₆ClN₃O₄S
• MW: 463.977543354034
• CID: 5772413
• PubChem ID: 18574846
• Update Time: 2025-07-14

N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-[[1-(2,4,6-trimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• N1-(4-chlorophenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896278-54-9
• AKOS024661696
• N'-(4-chlorophenyl)-N-{[1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide
• F2574-0221
• Ethanediamide, N1-(4-chlorophenyl)-N2-[[1-[(2,4,6-trimethylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-
• N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C22H26ClN3O4S/c1-14-11-15(2)20(16(3)12-14)31(29,30)26-10-4-5-19(26)13-24-21(27)22(28)25-18-8-6-17(23)7-9-18/h6-9,11-12,19H,4-5,10,13H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key： YMCXSGTYDWVFAK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(NCC1CCCN1S(C1C(C)=CC(C)=CC=1C)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 463.1332552g/mol
• Monoisotopic Mass: 463.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Additional information on N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896278-54-9): A Comprehensive Overview

N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896278-54-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide includes a pyrrolidine ring substituted with a 2,4,6-trimethylbenzenesulfonyl group and an ethanediamide moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an interesting candidate for various research purposes.

Recent studies have focused on the potential of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in numerous biological processes, including signal transduction, cell cycle regulation, and apoptosis. By modulating these interactions, this compound could potentially be used to develop novel therapeutic agents for various diseases.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide to specific protein targets. The results showed that the compound exhibited high binding affinity to a key protein involved in cancer cell proliferation. This finding suggests that the compound could be further developed as an anticancer agent.

Another area of interest is the use of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide in the treatment of neurodegenerative diseases. Research has indicated that this compound can cross the blood-brain barrier and interact with specific receptors in the central nervous system (CNS). This property makes it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves several steps and requires careful control of reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyrrolidine ring followed by the introduction of the 2,4,6-trimethylbenzenesulfonyl group and the ethanediamide moiety. Advanced synthetic techniques and purification methods are employed to achieve the desired product.

In terms of safety and handling, it is important to note that while N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The potential applications of N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide extend beyond its use as a therapeutic agent. It has also been explored as a tool compound in biochemical assays to study protein interactions and signaling pathways. The ability to modulate specific protein-protein interactions makes it a valuable reagent for researchers in both academic and industrial settings.

In conclusion, N'-(4-chlorophenyl)-N-{1-(2,4,6-trimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No. 896278-54-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and functional groups offer promising avenues for developing novel therapeutic agents and advancing our understanding of complex biological processes. Ongoing research continues to uncover new insights into its properties and applications.